Cas no 89645-69-2 (1-Imidazolidinecarboxamide, 3,4-dimethyl-N-(4-methylphenyl)-2-oxo-)

89645-69-2 structure
Product name:1-Imidazolidinecarboxamide, 3,4-dimethyl-N-(4-methylphenyl)-2-oxo-
1-Imidazolidinecarboxamide, 3,4-dimethyl-N-(4-methylphenyl)-2-oxo- Chemical and Physical Properties
Names and Identifiers
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- 1-Imidazolidinecarboxamide, 3,4-dimethyl-N-(4-methylphenyl)-2-oxo-
- 3,4-dimethyl-N-(4-methylphenyl)-2-oxoimidazolidine-1-carboxamide
- 89645-69-2
- DTXSID20534534
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- Inchi: InChI=1S/C13H17N3O2/c1-9-4-6-11(7-5-9)14-12(17)16-8-10(2)15(3)13(16)18/h4-7,10H,8H2,1-3H3,(H,14,17)
- InChI Key: UPGRRJRLEZSFDE-UHFFFAOYSA-N
- SMILES: CC1CN(C(=O)N1C)C(=O)NC2=CC=C(C=C2)C
Computed Properties
- Exact Mass: 247.132076794g/mol
- Monoisotopic Mass: 247.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6Ų
- XLogP3: 1.5
1-Imidazolidinecarboxamide, 3,4-dimethyl-N-(4-methylphenyl)-2-oxo- Related Literature
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Yu Zhang,Jérémy R. Rouxel,Jochen Autschbach,Niranjan Govind,Shaul Mukamel Chem. Sci., 2017,8, 5969-5978
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Riadh Hanachi,Mohammed A. M. Alkhalifah,Faisal Alresheedi,Bahoueddine Tangour,Majdi Hochlaf New J. Chem., 2021,45, 17796-17807
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Artis Linarts,Kaspars Mālnieks,Kristaps Rubenis,Kaspars Pudzs,Krisjanis Smits,Andrejs Kovaļovs,Kaspars Kalniņš,Aile Tamm,Andris Šutka J. Mater. Chem. A, 2021,9, 8984-8990
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C. J. Mable,L. A. Fielding,M. J. Derry,O. O. Mykhaylyk,P. Chambon,S. P. Armes Chem. Sci., 2018,9, 1454-1463
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5. Structure and reactivity studies of transition metals ligated by tBuSi3X (X = O, NH, N, S, and CC)Peter T. Wolczanski Chem. Commun., 2009, 740-757
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